Cas no 851988-86-8 (N-(4-fluorophenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide)

• Product Name: N-(4-fluorophenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide
• CAS No: 851988-86-8
• MF: C₁₇H₁₅FN₂O₃
• MW: 314.311007738113
• CID: 6301164
• PubChem ID: 3163756
• Update Time: 2025-07-20

N-(4-fluorophenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide
• SR-01000128541
• AT-057/43348333
• N-[(4-fluorophenyl)methyl]-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide
• SR-01000128541-1
• N-(4-fluorobenzyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide
• 851988-86-8
• N-(4-fluorobenzyl)-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide
• Z87555299
• AKOS000636831
• F0643-0093

• Inchi： 1S/C17H15FN2O3/c18-13-7-5-12(6-8-13)11-19-16(21)9-10-20-14-3-1-2-4-15(14)23-17(20)22/h1-8H,9-11H2,(H,19,21)
• InChI Key： DNJFLTPGJDLCSI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(CCN1C(=O)OC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 314.10667051g/mol
• Monoisotopic Mass: 314.10667051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on N-(4-fluorophenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide

Comprehensive Overview of N-(4-fluorophenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide (CAS No. 851988-86-8)

The compound N-(4-fluorophenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide, identified by its CAS No. 851988-86-8, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzoxazolone core and a fluorophenyl moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of neurodegenerative diseases and metabolic disorders.

One of the key reasons for the growing attention toward N-(4-fluorophenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide is its potential as a small-molecule modulator. In recent years, small-molecule therapeutics have gained traction due to their ability to penetrate cell membranes and interact with intracellular targets. This compound’s propanamide linkage and benzoxazolone group suggest possible interactions with proteins involved in inflammation or oxidative stress pathways, aligning with current trends in precision medicine.

The synthesis and characterization of CAS No. 851988-86-8 involve advanced organic chemistry techniques, including nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods ensure the purity and stability of the compound, which is critical for reproducible research outcomes. Given the rising demand for high-purity research chemicals, this compound is often sourced by laboratories focusing on structure-activity relationship (SAR) studies or medicinal chemistry optimization.

In the context of drug discovery, N-(4-fluorophenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide is frequently discussed alongside kinase inhibitors and GPCR ligands, as its structure shares similarities with known bioactive molecules. Recent publications have highlighted its potential in central nervous system (CNS) research, where modulating specific pathways could address unmet medical needs. This aligns with the broader industry focus on neuroprotection and cognitive health, topics frequently searched by professionals and academics.

From a commercial perspective, the availability of CAS No. 851988-86-8 is limited to research-use-only (RUO) suppliers, emphasizing its niche application. However, its relevance in high-throughput screening (HTS) and fragment-based drug design underscores its value in early-stage drug development. Researchers often inquire about its solubility, stability under various pH conditions, and compatibility with assay systems, reflecting practical considerations in experimental design.

Looking ahead, the compound’s potential extends to personalized medicine, where tailored therapies rely on precise molecular interactions. As the scientific community continues to explore N-(4-fluorophenyl)methyl-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide, its role in addressing complex diseases may become clearer. For now, it remains a promising candidate for innovative research, bridging gaps between chemical biology and therapeutic development.